

Application Notes and Protocols for LEI110 in Mouse Xenograft Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest			
Compound Name:	LEI110		
Cat. No.:	B15617828	Get Quote	

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended use of **LEI110**, a dual inhibitor of Activator Protein-2 alpha (AP-2 α) and the HRAS-like suppressor (HRASLS) family of enzymes, in mouse xenograft models for preclinical cancer research.

Introduction

LEI110 is a small molecule inhibitor with a dual mechanism of action, making it a promising candidate for cancer therapy. It functions as an inhibitor of AP-2α, a transcription factor implicated in the regulation of DNA damage repair (DDR) genes. By inhibiting AP-2α, **LEI110** can suppress the transcription of key DDR proteins, leading to increased DNA damage in cancer cells. Additionally, **LEI110** is a pan-inhibitor of the HRASLS family of thiol hydrolases (also known as phospholipase A and acyltransferase (PLAAT) family), including PLAAT2, PLAAT3, and PLAAT5. This inhibition can modulate lipid metabolism and cellular signaling pathways.

Recommended Dosage of LEI110 for Mouse Xenograft Models

The recommended dosage of **LEI110** for mouse xenograft models is based on currently available preclinical data. Researchers should consider the specific tumor model and experimental goals when determining the optimal dosage.




Parameter	Recommendation	Study Context	Citation
Efficacy Dosage	5 mg/kg	Breast cancer lung metastasis model	
Route of Administration	Intraperitoneal (i.p.) injection	Breast cancer lung metastasis model	
Dosing Frequency	Once every two days	Breast cancer lung metastasis model	
Treatment Duration	3 weeks	Breast cancer lung metastasis model	
Toxicity Assessment	Single dose of 10 mg/kg	Acute liver toxicity assessment in mice	[1]


Note: The 10 mg/kg dosage was used in a single-dose toxicity study and showed no obvious acute liver toxicity[1]. The 5 mg/kg dosage was used in an efficacy study for inhibiting breast cancer lung metastasis. Further dose-response studies are recommended for different cancer types and xenograft models to determine the optimal therapeutic window.

Signaling Pathway of LEI110









Click to download full resolution via product page



Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. dash.harvard.edu [dash.harvard.edu]
- To cite this document: BenchChem. [Application Notes and Protocols for LEI110 in Mouse Xenograft Models]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15617828#recommended-dosage-of-lei110-for-mouse-xenograft-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com